Cas no 305341-79-1 (ethyl (2E)-2-{5-(3-nitrophenyl)furan-2-ylmethylidene}-3-oxobutanoate)

• Product Name: ethyl (2E)-2-{5-(3-nitrophenyl)furan-2-ylmethylidene}-3-oxobutanoate
• CAS No: 305341-79-1
• MF: C₁₇H₁₅NO₆
• MW: 329.304105043411
• CID: 6265180
• PubChem ID: 2302871
• Update Time: 2025-05-26

ethyl (2E)-2-{5-(3-nitrophenyl)furan-2-ylmethylidene}-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-2-{5-(3-nitrophenyl)furan-2-ylmethylidene}-3-oxobutanoate
• 305341-79-1
• (E)-ethyl 2-((5-(3-nitrophenyl)furan-2-yl)methylene)-3-oxobutanoate
• F0494-0047
• ethyl (2E)-2-{[5-(3-nitrophenyl)furan-2-yl]methylidene}-3-oxobutanoate
• ethyl (2E)-2-[[5-(3-nitrophenyl)furan-2-yl]methylidene]-3-oxobutanoate
• SR-01000006475-1
• Z56768264
• AKOS001011162
• SR-01000006475

• Inchi： 1S/C17H15NO6/c1-3-23-17(20)15(11(2)19)10-14-7-8-16(24-14)12-5-4-6-13(9-12)18(21)22/h4-10H,3H2,1-2H3/b15-10+
• InChI Key： GHRJGSOEZDGWOV-XNTDXEJSSA-N
• SMILES： O1C(/C=C(/C(=O)OCC)\C(C)=O)=CC=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 329.08993720g/mol
• Monoisotopic Mass: 329.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 102Ų

Additional information on ethyl (2E)-2-{5-(3-nitrophenyl)furan-2-ylmethylidene}-3-oxobutanoate

Ethyl (2E)-2-{5-(3-nitrophenyl)furan-2-ylmethylidene}-3-oxobutanoate: A Comprehensive Overview

Ethyl (2E)-2-{5-(3-nitrophenyl)furan-2-ylmethylidene}-3-oxobutanoate, identified by the CAS number 305341-79-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a furan ring substituted with a nitrophenyl group and an ethyl ester moiety. The presence of the nitro group introduces interesting electronic properties, while the furan ring contributes to potential aromatic interactions. These features make this compound a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The nitrophenyl group is known to exhibit significant biological activity, and its integration into the furan framework enhances the compound's ability to interact with biological systems. Additionally, the ethyl ester moiety provides flexibility in terms of solubility and bioavailability, making it easier to formulate this compound into various drug delivery systems.

One of the most notable advancements in the synthesis of ethyl (2E)-2-{5-(3-nitrophenyl)furan-2-ylmethylidene}-3-oxobutanoate involves the use of microwave-assisted reactions. This method has been shown to significantly reduce reaction times while maintaining high yields. The application of microwave technology not only enhances the efficiency of the synthesis process but also minimizes the environmental impact by reducing energy consumption and waste generation.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Quantum chemical calculations have revealed that the conjugation between the furan ring and the nitrophenyl group plays a crucial role in stabilizing certain reactive intermediates. This understanding has paved the way for designing more efficient synthetic pathways and predicting potential biological interactions.

In terms of applications, ethyl (2E)-2-{5-(3-nitrophenyl)furan-2-ylmethylidene}-3-oxobutanoate has shown promise in photovoltaic materials. Its ability to absorb light across a broad spectrum makes it a candidate for dye-sensitized solar cells (DSSCs). Researchers have demonstrated that incorporating this compound into DSSCs can enhance light harvesting efficiency, leading to improved overall performance.

Another area where this compound has garnered attention is in catalysis. The nitrophenyl group's electron-withdrawing properties make it an effective ligand for transition metal catalysts. Studies have shown that catalysts incorporating this compound can facilitate various organic transformations, such as cross-coupling reactions and enantioselective syntheses.

Looking ahead, ongoing research is focused on optimizing the synthesis of ethyl (2E)-2-{5-(3-nitrophenyl)furan-2-ylmethylidene}-3-oxobutanoate for large-scale production. Efforts are also underway to explore its potential in other areas, such as agrochemicals and diagnostics. The compound's versatility and unique chemical properties position it as a valuable tool in advancing modern chemistry and its applications.